Cas no 63763-04-2 (methyl 4-(cyclopentyloxy)benzoate)
Methyl 4-(cyclopentyloxy)benzoate is a versatile organic compound characterized by its aromatic ring and cyclopentyl ether group. This compound offers distinct advantages due to its high purity and stability, making it suitable for various applications in the pharmaceutical and fragrance industries. Its unique structure allows for effective solubility and bioavailability, enhancing its utility in drug development and formulation.
63763-04-2 structure
Product name:methyl 4-(cyclopentyloxy)benzoate
CAS No:63763-04-2
MF:C13H16O3
Molecular Weight:220.26434
MDL:MFCD03465283
CID:1657503
PubChem ID:1530286
methyl 4-(cyclopentyloxy)benzoate Properties
Names and Identifiers
-
- Benzoic acid, 4-(cyclopentyloxy)-, methyl ester
- methyl 4-(cyclopentyloxy)benzoate
- SCHEMBL8339652
- LBACDACLAMNTQI-UHFFFAOYSA-N
- 63763-04-2
- G38429
- methyl p-cyclopentyloxybenzoate
- AKOS000313638
- methyl4-(cyclopentyloxy)benzoate
- STK351205
- Methyl 4-cyclopentyloxybenzoate
- 4-Cyclopentyloxybenzoic acid methyl ester
- CS-0301917
- EN300-230956
-
- MDL： MFCD03465283
- Inchi： InChI=1S/C13H16O3/c1-15-13(14)10-6-8-12(9-7-10)16-11-4-2-3-5-11/h6-9,11H,2-5H2,1H3
- InChIKey： LBACDACLAMNTQI-UHFFFAOYSA-N
- SMILES： COC(=O)C1=CC=C(C=C1)OC2CCCC2
Computed Properties
- 精确分子量: 220.10998
- 同位素质量: 220.11
- Isotope Atom Count: 0
- 氢键供体数量: 0
- 氢键受体数量: 3
- 重原子数量: 16
- 可旋转化学键数量: 4
- 复杂度: 225
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- 拓扑分子极性表面积: 35.5Ų
- XLogP3: 3.5
Experimental Properties
- PSA: 35.53
methyl 4-(cyclopentyloxy)benzoate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-230956-5.0g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 5.0g |
$825.0 | 2024-06-20 | |
| Enamine | EN300-230956-5g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 5g |
$825.0 | 2023-09-15 | ||
| Enamine | EN300-230956-10g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 10g |
$1224.0 | 2023-09-15 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372587-2.5g |
Methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 97% | 2.5g |
￥13057.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372587-1g |
Methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 97% | 1g |
￥6645.00 | 2024-05-05 | |
| Enamine | EN300-230956-0.25g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 0.25g |
$105.0 | 2024-06-20 | |
| Enamine | EN300-230956-0.1g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 0.1g |
$73.0 | 2024-06-20 | |
| Enamine | EN300-230956-0.5g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 95% | 0.5g |
$197.0 | 2024-06-20 | |
| Enamine | EN300-230956-1g |
methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 1g |
$284.0 | 2023-09-15 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372587-50mg |
Methyl 4-(cyclopentyloxy)benzoate |
63763-04-2 | 97% | 50mg |
￥1382.00 | 2024-05-05 |
methyl 4-(cyclopentyloxy)benzoate Literature
-
Luis M. Martínez-Prieto,Yannick Coppel,Bruno Chaudret,Lucy Cusinato,Iker del Rosal,Romuald Poteau Nanoscale, 2021,13, 6902-6915
-
Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
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Domingo Salazar-Mendoza,Jorge Guerrero-Alvarez,Herbert Höpfl Chem. Commun., 2008, 6543-6545
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Dingqin Hu,Qianguang Yang,Haiyan Chen,Friso Wobben,Vincent M. Le Corre,Ranbir Singh,Tao Liu,Ruijie Ma,Hua Tang,L. Jan Anton Koster,Tainan Duan,He Yan,Zhipeng Kan,Zeyun Xiao,Shirong Lu Energy Environ. Sci., 2020,13, 2134-2141
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Ali Reza Sardarian,Iman Dindarloo Inaloo RSC Adv., 2015,5, 76626-76641
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Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
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Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
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George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
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Gui-yuan Wu,Bing-bing Shi,Qi Lin,Hui Li,You-ming Zhang,Hong Yao,Tai-bao Wei RSC Adv., 2015,5, 4958-4963
-
Xiuli Wang,Jin Li,Aixiang Tian,Guocheng Liu,Qiang Gao,Hongyan Lin,Dan Zhao CrystEngComm, 2011,13, 2194-2196
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:63763-04-2)methyl 4-(cyclopentyloxy)benzoate
Purity:99%
Quantity:5g
Price ($):392.0